1,2-Dipalmitoylphosphatidylcholine

Description

1,2-Dipalmitoylphosphatidylcholine (DPPC) is a phospholipid consisting of two C16 palmitic acid groups attached to a phosphatidylcholine head-group . It is a synthetic phospholipid used in liposomes and lipid bilayers to study biological membranes . Its primary function is forming a phospholipid bilayer, which acts as a selective barrier that regulates the movement of substances into and out of cells . In this bilayer, the hydrophilic heads point outward and the hydrophobic tails point inward because the areas both outside and inside cells are mostly water . This arrangement provides structural integrity to cell membranes, separating the internal contents of cells from their surroundings .

DPPC is the main constituent of pulmonary surfactants, which reduce the work of breathing and prevent alveolar collapse during breathing . Lung surfactant contains mostly phospholipids (80%), and phosphatidylcholine (PC) makes up 70–85% of these phospholipids; DPPC accounts for around 50% of PC . While DPPC can reduce the surface tension of the alveolar liquid, the proteins and other lipids in the surfactant help oxygen adsorb into the air-liquid interface .

Other examples of phospholipids include phosphatidylcholine and phosphatidylserine, both of which are found in plasma membranes . DPPC is a variant of phosphatidylcholine . Phosphatidylcholine contains palmitoyl-acyl groups and is used in lipid bilayer studies and in biological systems .

• CAS No.: 2644-64-6
• Product Name: 1,2-Dipalmitoylphosphatidylcholine
• Molecular Formula: C40H80NO8P
• Molecular Weight: 734 g/mol
• IUPAC Name: 2,3-di(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3
• Standard InChIKey: KILNVBDSWZSGLL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC
• Appearance: White to off-white powder
• Purity: > 95%
• Synonyms: 1,2 Dihexadecyl sn Glycerophosphocholine; 1,2 Dipalmitoyl Glycerophosphocholine; 1,2 Dipalmitoylphosphatidylcholine; 1,2-Dihexadecyl-sn-Glycerophosphocholine; 1,2-Dipalmitoyl-Glycerophosphocholine; 1,2-Dipalmitoylphosphatidylcholine; Dipalmitoyl Phosphatidylcholine; Dipalmitoylglycerophosphocholine; Dipalmitoyllecithin; Dipalmitoylphosphatidylcholine; Phosphatidylcholine, Dipalmitoyl
• PubChem Compound: 6138
• Last Modified: Aug 15 2023